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An In-depth Technical Guide to Tungsten-184 Nuclear Cross-Section Data

Audience: Researchers, scientists, and nuclear engineering professionals. While requested,
the direct application of this data in drug development is not conventional; the content is
tailored for a technical audience in the physical and nuclear sciences.

Introduction to Tungsten-184

Tungsten-184 (184W) is one of the four stable isotopes of tungsten, comprising approximately
30.64% of natural tungsten. Its nuclear properties, particularly its interaction probabilities with
neutrons—known as nuclear cross-sections—are of significant interest in various fields. In
nuclear engineering, tungsten is considered for use in fusion reactors as a plasma-facing
material and in fission reactors for control and shielding applications.[1][2] In astrophysics, the
neutron capture cross-sections of tungsten isotopes are crucial for understanding the slow
neutron capture process (s-process) of nucleosynthesis in stars.[1]

This guide provides a summary of key nuclear cross-section data for 184W, details the
experimental methods used to obtain this data, and illustrates the logical relationships and
experimental workflows involved.

Quantitative Cross-Section Data

Nuclear cross-sections are a measure of the probability of a specific nuclear reaction occurring
between an incident particle and a target nucleus. The standard unit for this measure is the
barn (1 barn = 10724 cm?2). The data is highly dependent on the energy of the incident neutron.
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Neutron Capture (n,y) Cross-Section

The neutron capture reaction, denoted as 184W(n,y)®5W, is particularly important for s-process
nucleosynthesis and reactor neutron economy calculations. Experimental data has been
measured across a wide energy range. For thermal neutrons, the capture cross-section has
been measured at 1.94 + 0.08 barns.[3] Data at higher energies, particularly in the resonance
region (keV range), has been obtained from facilities like the Oak Ridge Electron Linear
Accelerator (ORELA).[1][4][5]

Incident Neutron Energy (keV) Average Capture Cross-Section (mb)
30 474 £ 15
40 382+12
50 321+10
60 2779
80 2197
100 183+6
200 100£5
500 51+4
1000 28+3
2000 15+3

Note: Data derived from experiments conducted
at ORELA. Cross-sections are averaged over
energy bins. 1 barn = 1000 millibarns (mb).

(n,2n) Reaction Cross-Section

The 184W(n,2n)83W reaction is a threshold reaction, meaning it only occurs when the incident
neutron has sufficient energy to eject two neutrons from the target nucleus (threshold energy is
~7.9 MeV). This reaction is significant in high-energy neutron environments like fusion reactors.
Measured data for this reaction is less common, especially at energies up to 30 MeV, often
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requiring supplementation with theoretical model calculations, such as the multistep Hauser-
Feshbach scheme.[2][6]

Incident Neutron Energy

(MeV) Cross-Section (barns) Data Source

8-10 ~0.1-1.0 Model Calculations & EXFOR
14 - 15 ~2.0-2.2 Model Calculations & EXFOR
20 ~1.5 Model Calculations & EXFOR

Note: The values presented
are typical, derived from
evaluated nuclear data
libraries (like ENDF, JEFF)
which are based on a
combination of experimental
data from sources like EXFOR
and nuclear model

calculations.[7]

Inelastic Scattering (nh,n') Cross-Section

Inelastic scattering, 184W(n,n")84W* occurs when an incident neutron excites the target
nucleus to a higher energy state, leaving with reduced kinetic energy. The excited nucleus then
de-excites by emitting one or more gamma rays. This process is crucial for calculating neutron
energy loss in reactor materials.[8] Detailed cross-section data for specific excited states is
extensive and is typically compiled in comprehensive nuclear databases.
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Reaction Channel

Incident Neutron Energy Description

Cross-section for exciting the

184W(n,n"1) Threshold to ~20 MeV i
first nuclear energy level.
Cross-section for exciting the
184W(n,n'2) Threshold to ~20 MeV
second nuclear energy level.
Cross-section for the
184W(n,n'y) Threshold to ~20 MeV production of specific gamma

rays following de-excitation.[9]

Note: Quantitative data for
inelastic scattering is complex,
with distinct cross-sections for
each excited state of the
nucleus. This data is available
through repositories such as
the Experimental Nuclear
Reaction Data (EXFOR)

library.[10][11][12]

Experimental Protocols

The measurement of neutron cross-sections requires sophisticated experimental techniques

and facilities.

Time-of-Flight (TOF) Technique

The Time-of-Flight (TOF) method is a primary technique for measuring energy-dependent

neutron cross-sections.[13][14] It is employed at facilities with pulsed neutron sources, such as

linear accelerators or spallation sources.[15][16][17]

Methodology:

¢ Neutron Production: A pulsed beam of particles (e.g., electrons or protons) strikes a heavy

metal target (e.g., uranium, tungsten, or lead), producing a short, intense burst of neutrons
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through processes like photoneutron reactions or spallation.[15][17]

Flight Path: The neutrons travel down a long, evacuated tube called a flight path. The length
of this path, L, is precisely known.

Energy Determination: The time it takes for a neutron to travel the flight path, t, is measured
electronically. Since the start time of the neutron pulse is known, the arrival time at the
detector determines the flight time. The neutron's velocity (v = L/t) and, consequently, its
kinetic energy are calculated from this time measurement.[16]

Target Interaction: The collimated neutron beam impinges on a sample of the isotope being
studied (in this case, an enriched 84W sample).

Detection: A detector system is placed around the sample to measure the products of the
neutron interactions.

o For (n,y) capture reactions, detectors sensitive to gamma rays (e.g., BaFz or CeDs
scintillators) are used to detect the prompt gamma rays emitted as the newly formed 18>W
nucleus de-excites.[15][17]

o For scattering reactions, neutron detectors are placed at various angles to measure the
energy and angular distribution of the scattered neutrons.[8]

Data Analysis: The number of detected events at each "time-of-flight” (i.e., for each neutron
energy) is used to calculate the reaction cross-section, after correcting for detector efficiency,
beam flux, and other experimental factors.

Activation Analysis

Activation analysis is another common method, particularly for reactions that result in a
radioactive product nucleus.[18][19]

Methodology:

e Irradiation: A sample of 184W is irradiated with a beam of neutrons with a well-defined energy
and flux.
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e Product Formation: Reactions like 1#W(n,y)'®>W or 184W(n,2n)83W produce radioactive
isotopes.

» Activity Measurement: After irradiation, the sample is transferred to a shielded detector,
typically a High-Purity Germanium (HPGe) detector. The characteristic gamma rays emitted
during the radioactive decay of the product nuclei are measured.

e Cross-Section Calculation: The reaction cross-section is determined from the measured
activity, the known decay properties of the product, the duration of the irradiation, and the
neutron flux.

Visualizations
Experimental Workflow: Time-of-Flight (TOF) Method

Click to download full resolution via product page

Caption: Generalized workflow for the Time-of-Flight (TOF) technique.

Logical Relationships: Neutron Cross-Sections
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Caption: Relationship between total and partial neutron cross-sections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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